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Compound of Interest

Compound Name: LEP(116-130)(mouse)

Cat. No.: B612461

L  Get Quote

For Researchers, Scientists, and Drug Development

Professionals

These application notes provide detailed protocols for the reconstitution and administration of

the mouse leptin fragment LEP(116-130) for in vivo studies. The information is intended to

guide researchers in preparing this peptide for injection to investigate its biological effects, such

as the regulation of body weight, food intake, and glucose metabolism.

Peptide Characteristics and Storage

The mouse LEP(116-130) is a synthetic peptide fragment with the amino acid sequence H-Ser-
Cys-Ser-Leu-Pro-GIn-Thr-Ser-Gly-Leu-GlIn-Lys-Pro-Glu-Ser-NH2.[1][2] Key characteristics are

summarized in the table below.

Property Value Reference

Molecular Weight ~1560.73 g/mol [1][2]

Formula C64H109N19024S [11[2]

Appearance White lyophilized solid [2]

Storage (Lyophilized) -20°C, desiccated [2]

Storage (Reconstituted) Aliquot and store at -80°C
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Reconstitution Protocol

Proper reconstitution of the LEP(116-130) peptide is critical for its biological activity and to
ensure accurate dosing.

Materials:
LEP(116-130)(mouse) lyophilized powder

Sterile, endotoxin-free water or sterile, pH 7.2 Phosphate Buffered Saline (PBS) or Ringer's
solution[3][4]

Sterile, polypropylene microcentrifuge tubes
Calibrated micropipettes and sterile tips
Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial.

Solvent Addition: Based on the desired final concentration, carefully add the appropriate
volume of sterile water, PBS (pH 7.2), or Ringer's solution to the vial.[3][4] The peptide is
soluble in water up to 1 mg/mL.[2] For some formulations, sonication may be recommended
to aid dissolution.[5]

Gentle Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. Avoid
vigorous shaking, which can cause peptide degradation.

Visual Inspection: Ensure the solution is clear and free of any particulate matter before
proceeding.

Aliquoting and Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the reconstituted peptide solution into sterile, low-protein binding
microcentrifuge tubes. Store the aliquots at -80°C.
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In Vivo Administration Protocol

The following protocol outlines the intraperitoneal (i.p.) injection of reconstituted LEP(116-130)
in mice. This method has been used in studies demonstrating the peptide's effects on body
weight and food intake.[3][4]

Materials:

Reconstituted LEP(116-130) solution

Sterile insulin syringes (or similar) with an appropriate gauge needle (e.g., 27-30G)

Appropriate animal handling and restraint equipment

70% ethanol for disinfection

Procedure:

o Dose Calculation: Calculate the required volume of the reconstituted peptide solution based
on the desired dosage and the body weight of the mouse. A common dosage used in studies
IS 1 mg per mouse per day.[3][4][6]

« Animal Handling: Handle the mice gently and use appropriate restraint techniques to
minimize stress.

¢ Injection Site Preparation: Disinfect the injection site on the lower abdomen with a 70%
ethanol wipe.

 Intraperitoneal Injection: Insert the needle at a shallow angle into the peritoneal cavity, being
careful to avoid puncturing any internal organs.

o Peptide Administration: Slowly inject the calculated volume of the LEP(116-130) solution.

» Post-Injection Monitoring: Monitor the mice for any adverse reactions following the injection.

Quantitative Data Summary

The biological effects of LEP(116-130) administration in ob/ob mice are summarized below.
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Parameter Treatment Group Result Reference
Significantly reduced
LEP(116-130) (1 _ _
) ) rate of weight gain
Body Weight mg/day, i.p. for 28 ] [3]
compared to vehicle-
days) .
injected controls.
Significantly less food
LEP(116-130) (1 intake (28.3%
Food Intake mg/day, i.p. for 7 decrease) compared [4]

days)

to vehicle-injected

controls.

LEP(116-130) (1
mg/day, i.p.)

Blood Glucose

Significantly reduced
blood glucose levels

: [5][6]
by approximately 100

mg/dL.

Signaling Pathway and Experimental Workflow

The biological effects of LEP(116-130) are mediated through the activation of specific

intracellular signaling cascades. Additionally, the peptide has been shown to be involved in

neuroprotective actions.[7]
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LEP(116-130) signaling pathway.

A generalized workflow for conducting an in vivo study with LEP(116-130) is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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